Cas no 1260817-15-9 (2-bromo-5-(hydrazinylmethyl)pyridine)
2-bromo-5-(hydrazinylmethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- (6-bromopyridin-3-yl)methylhydrazine
- 2-Bromo-5-(hydrazineylmethyl)pyridine
- 2-bromo-5-(hydrazinylmethyl)pyridine
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- MDL: MFCD09745311
- Inchi: 1S/C6H8BrN3/c1-10(8)5-2-3-6(7)9-4-5/h2-4H,8H2,1H3
- InChI Key: VITHPCFEJILMJG-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(Br)N=C1)(C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
2-bromo-5-(hydrazinylmethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1894452-1g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 1g |
$1200.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-5g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 5g |
$3479.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-10g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 10g |
$5159.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-0.05g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 0.05g |
$1008.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-0.1g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 0.1g |
$1056.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-0.25g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 0.25g |
$1104.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-0.5g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 0.5g |
$1152.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-1.0g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 1g |
$1070.0 | 2023-05-25 | ||
| Enamine | EN300-1894452-2.5g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 2.5g |
$2351.0 | 2023-09-18 | ||
| Enamine | EN300-1894452-5.0g |
2-bromo-5-(hydrazinylmethyl)pyridine |
1260817-15-9 | 5g |
$3105.0 | 2023-05-25 |
2-bromo-5-(hydrazinylmethyl)pyridine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-bromo-5-(hydrazinylmethyl)pyridine
Comprehensive Analysis of 2-Bromo-5-(hydrazinylmethyl)pyridine (CAS No. 1260817-15-9): Properties, Applications, and Industry Trends
The compound 2-bromo-5-(hydrazinylmethyl)pyridine (CAS No. 1260817-15-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent and a hydrazinylmethyl functional group, this compound serves as a versatile intermediate in organic synthesis. Its CAS registry number, 1260817-15-9, is frequently searched in chemical databases, reflecting its growing importance in R&D pipelines.
Recent trends in drug discovery and crop protection have highlighted the demand for heterocyclic building blocks like 2-bromo-5-(hydrazinylmethyl)pyridine. The pyridine core is particularly valuable for creating bioactive molecules, as evidenced by its prevalence in FDA-approved drugs. Researchers are actively investigating its potential in kinase inhibitor development and pesticide formulations, aligning with current industry focus on precision medicine and sustainable agriculture.
From a synthetic chemistry perspective, the bromo moiety at the 2-position enables diverse cross-coupling reactions, while the hydrazinylmethyl group offers opportunities for condensation reactions and heterocycle formation. This dual functionality makes CAS 1260817-15-9 particularly valuable for constructing complex molecular architectures. Analytical data shows increasing patent filings incorporating this compound, especially in small molecule therapeutics and specialty chemicals.
The physicochemical properties of 2-bromo-5-(hydrazinylmethyl)pyridine contribute to its utility in medicinal chemistry. Its moderate polarity and hydrogen bonding capacity enhance solubility profiles, addressing common challenges in drug formulation. These characteristics are particularly relevant given current pharmaceutical industry emphasis on improving oral bioavailability and ADME properties of candidate compounds.
In the context of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes to pyridine derivatives like 1260817-15-9. Recent publications highlight catalytic methods that reduce halogenated waste, responding to growing environmental concerns. This aligns with search trends showing increased interest in sustainable synthesis and atom economy in chemical production.
Quality control of 2-bromo-5-(hydrazinylmethyl)pyridine remains a critical discussion point, with analytical techniques such as HPLC purity analysis and NMR characterization being frequently referenced in technical literature. The compound's stability under various storage conditions is another area of active investigation, particularly for industrial-scale applications requiring long-term chemical integrity maintenance.
Market analysis indicates rising demand for high-purity pyridine intermediates like CAS 1260817-15-9, driven by expansion in contract research organizations and generic drug development. Supply chain data shows particular interest from emerging pharmaceutical markets, reflecting broader industry shifts toward globalized API production networks.
Future research directions for 2-bromo-5-(hydrazinylmethyl)pyridine may focus on its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly growing areas in drug discovery. The compound's structural features make it suitable for developing bifunctional molecules, addressing current challenges in targeted protein degradation therapies.
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